Cas no 954371-46-1 (5-Iodobenzo[d]isoxazole)

• Product Name: 5-Iodobenzo[d]isoxazole
• CAS No: 954371-46-1
• MF: C₇H₄INO
• MW: 245.017233848572
• CID: 4671380
• PubChem ID: 23625817
• Update Time: 2025-07-17

5-Iodobenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Iodobenzo[d]isoxazole
• 1,2-Benzisoxazole, 5-iodo-
• AK00739688
• 5-Iodo-benzooxazole
• 5-Iodo-1,2-benzisoxazole (ACI)
• BS-17979
• C77293
• 5-iodo-1,2-benzoxazole
• SCHEMBL10177211
• AKOS037649308
• MFCD13191807
• 954371-46-1
• CS-0160716

• Inchi： 1S/C7H4INO/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H
• InChI Key： VWSFRLVYRYSUGB-UHFFFAOYSA-N
• SMILES： IC1C=C2C(ON=C2)=CC=1

Computed Properties

• Exact Mass: 244.93376g/mol
• Monoisotopic Mass: 244.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 5-Iodobenzo[d]isoxazole

5-Iodobenzo[d]isoxazole: A Versatile Compound in Modern Chemical and Pharmaceutical Research

5-Iodobenzo[d]isoxazole (CAS No. 954371-46-1) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its distinctive molecular structure, which features an isoxazole ring substituted with an iodine atom at the 5-position. The presence of the iodine atom imparts unique chemical properties that make it an attractive candidate for a wide range of research and development activities.

The isoxazole ring, a five-membered heterocyclic compound containing one nitrogen and one oxygen atom, is known for its stability and reactivity. The introduction of an iodine atom at the 5-position of the benzo[d]isoxazole framework significantly enhances the compound's electrophilic nature, making it highly reactive in various chemical reactions. This reactivity is particularly useful in synthetic chemistry, where 5-Iodobenzo[d]isoxazole can serve as a building block for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 5-Iodobenzo[d]isoxazole has shown promise as a scaffold for the development of novel pharmaceutical agents. Recent studies have explored its potential as a precursor for the synthesis of bioactive compounds with diverse therapeutic applications. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders. The iodine substituent provides a handle for further functionalization, allowing chemists to tailor the molecule to achieve desired biological activities.

The versatility of 5-Iodobenzo[d]isoxazole extends beyond medicinal chemistry into materials science. Its unique electronic properties make it a valuable component in the design of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The iodine substituent can influence the electronic structure of the molecule, thereby modulating its optical and electrical properties. This makes 5-Iodobenzo[d]isoxazole an attractive candidate for the development of advanced materials with enhanced performance characteristics.

In organic synthesis, 5-Iodobenzo[d]isoxazole has been employed in various coupling reactions, such as Suzuki-Miyaura coupling and Sonogashira coupling. These reactions are widely used in the synthesis of complex organic molecules and are crucial for the development of new materials and pharmaceuticals. The iodine atom serves as an excellent leaving group, facilitating efficient cross-coupling reactions that can be performed under mild conditions. This makes 5-Iodobenzo[d]isoxazole a valuable reagent in synthetic laboratories around the world.

The safety and handling of 5-Iodobenzo[d]isoxazole are also important considerations in its use. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. Researchers should be aware of potential skin and eye irritation and take appropriate precautions when working with this compound.

In conclusion, 5-Iodobenzo[d]isoxazole (CAS No. 954371-46-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties make it a valuable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.